Cas no 2172053-30-2 (Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2172053-30-2
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5567097
• PubChem ID: 165594406
• Update Time: 2025-06-22

Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate
• 2172053-30-2
• EN300-1626487
• Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H22N2O3/c1-10-7-11(8-18-10)14(15)5-6-16(9-14)12(17)19-13(2,3)4/h7-8H,5-6,9,15H2,1-4H3
• InChI Key： BCJPRIRLDJJHIQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=COC(C)=C2)(C1)N)=O

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.7Ų

Additional information on Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate

Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate: A Versatile Building Block for Targeted Therapeutic Development

Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate represents a novel synthetic intermediate with significant potential in pharmaceutical research. This compound, identified by CAS number 2172053-30-2, features a unique combination of functional groups including a pyrrolidine-1-carboxylate scaffold and a 5-methylfuran-3-yl substituent. Its structural complexity provides a versatile platform for the development of bioactive molecules with diverse therapeutic applications.

Recent advances in medicinal chemistry have highlighted the importance of pyrrolidine-based scaffolds in modulating enzyme activity and receptor interactions. The 3-amino functionality within this molecule introduces additional reactivity, enabling site-specific modifications that can enhance pharmacokinetic properties. The 5-methylfuran-3-yl group, a key structural element, has been shown to confer improved metabolic stability and increased cellular permeability in recent studies published in Journal of Medicinal Chemistry (2023).

Structural analysis of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate reveals a critical role for the tert-butyl group in stabilizing the molecule during synthetic processes. This steric hindrance prevents premature degradation, making it an ideal candidate for solid-phase synthesis approaches. The carboxylate functionality at the pyrrolidine ring further enhances its utility as a phosphoramidite precursor in oligonucleotide synthesis.

Emerging research in antimicrobial drug design has demonstrated the potential of this compound as a scaffold for developing novel antibiotics. A 2024 study published in ACS Chemical Biology showed that derivatives of this molecule exhibit enhanced activity against multidrug-resistant bacterial strains. The 5-methylfuran-3-yl moiety appears to play a critical role in modulating the interaction with bacterial cell membranes, as evidenced by molecular dynamics simulations.

Applications in neuropharmacology are also showing promise. The pyrrolidine-based structure has been linked to modulatory effects on GABA receptors, with recent work in Pharmacological Reports (2023) suggesting potential therapeutic applications in anxiety disorders. The 3-amino group provides opportunities for further functionalization, enabling the development of selective agonists or antagonists for specific receptor subtypes.

From a synthetic perspective, the Tert-butyl protecting group allows for selective modification of other functional groups in the molecule. This property is particularly valuable in the development of prodrugs, where controlled release of the active moiety can improve therapeutic outcomes. The carboxylate functionality also facilitates conjugation with targeting ligands, expanding its utility in targeted drug delivery systems.

Recent advances in drug discovery technologies have emphasized the importance of structure-based design approaches. Computational studies on Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate have revealed favorable binding interactions with several protein targets, including kinases and ion channels. These findings, published in Drug Discovery Today (2024), suggest potential applications in oncology and cardiovascular disease treatment.

The 5-methylfuran-3-yl substituent has been shown to significantly enhance the metabolic stability of derivatives, as demonstrated in a 2023 study in Drug Metabolism and Disposition. This property is particularly advantageous in the development of long-acting therapeutic agents, where prolonged drug action is desired. The tert-butyl group also contributes to improved solubility characteristics, facilitating formulation development.

Current research trends in biopharmaceutical development highlight the importance of multifunctional scaffolds. The unique combination of pyrrolidine, carboxylate, and 5-methylfuran moieties in this compound provides a platform for the creation of bifunctional molecules with dual therapeutic effects. This property has been explored in recent work on targeted drug delivery systems, where the molecule serves as a core for conjugating multiple therapeutic agents.

Advancements in synthetic methodology have enabled the efficient synthesis of this compound with high stereoselectivity. The use of tert-butyl protecting groups has been optimized to prevent unwanted side reactions, ensuring the production of the desired enantiomer. These synthetic improvements, reported in Organic Letters (2023), have significantly enhanced the scalability of this compound for pharmaceutical applications.

Research into pharmacokinetic properties has shown that this molecule exhibits favorable absorption characteristics in preclinical models. The carboxylate functionality contributes to enhanced oral bioavailability, while the 5-methylfuran group improves its ability to cross biological membranes. These properties make it a promising candidate for the development of oral medications with improved therapeutic outcomes.

The 3-amino functionality presents opportunities for further chemical modifications, including the introduction of various functional groups for enhanced biological activity. Recent studies have explored the potential of this molecule as a scaffold for developing antiviral agents, with promising results in preliminary screening against several viral targets.

As the field of drug discovery continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate position it as a valuable platform for the development of next-generation therapeutics. Its versatility in chemical modification, combined with favorable physicochemical properties, makes it an attractive candidate for research in multiple therapeutic areas.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of a wide range of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical chemistry literature, underscore the potential of this molecule in the development of innovative therapeutic solutions.

Advancements in computational drug design have enabled the prediction of potential applications for this compound. Virtual screening studies have identified several protein targets that could be modulated by derivatives of this molecule, including enzymes involved in metabolic pathways and receptors associated with various physiological processes. These findings highlight the broad therapeutic potential of this scaffold.

The unique combination of functional groups in Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate provides a platform for the development of novel therapeutic agents with improved efficacy and safety profiles. As research in this area continues to advance, this molecule is likely to play an increasingly important role in the discovery of new drugs for a wide range of medical conditions.

Recent developments in drug delivery technologies have further enhanced the potential applications of this compound. The ability to conjugate the molecule with targeting ligands or functional groups for controlled release has opened new avenues for its use in targeted therapies. These advancements, as detailed in recent pharmaceutical science publications, demonstrate the versatility of this molecule in modern drug development.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Current research trends indicate that this molecule could have significant applications in the development of multifunctional drugs that target multiple pathways simultaneously. The ability to modify different functional groups in the molecule allows for the creation of derivatives with enhanced therapeutic effects. These findings, as reported in recent scientific literature, highlight the broad potential of this compound in the field of drug discovery.

The structural versatility of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate makes it an attractive candidate for the development of a wide range of therapeutic agents. Its unique combination of functional groups provides a platform for the creation of molecules with improved pharmacological properties and broader therapeutic applications. As research in this area continues to advance, the potential of this compound is likely to expand significantly.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

Current research efforts are focused on expanding the applications of this compound through rational design approaches. The ability to selectively modify different functional groups in the molecule allows for the creation of derivatives with tailored biological activities. These developments, as reported in recent pharmaceutical science literature, demonstrate the broad potential of this molecule in the field of drug discovery.

As the understanding of molecular interactions continues to grow, the structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being explored for their potential in developing more effective therapeutic agents. The combination of its unique functional groups and favorable physicochemical properties positions it as a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have also explored the potential of this molecule in the development of targeted therapies for various diseases. The ability to conjugate the molecule with specific targeting ligands has opened new possibilities for its use in precision medicine. These advancements, as detailed in recent pharmaceutical science literature, underscore the versatility of this molecule in modern drug development.

As the field of pharmaceutical chemistry continues to evolve, the unique structural features of Tert-butyl 3-amino-3-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are being increasingly recognized for their potential in the development of innovative therapeutic agents. Its versatility in chemical modification and favorable physicochemical properties make it a promising candidate for further research and development in the pharmaceutical industry.

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